Cas no 5877-42-9 (1-Octyn-3-ol, 4-ethyl-)

• Product Name: 1-Octyn-3-ol, 4-ethyl-
• CAS No: 5877-42-9
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD00015262
• CID: 374400
• PubChem ID: 87569543
• Update Time: 2025-05-20

1-Octyn-3-ol, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octyn-3-ol, 4-ethyl-
• 4-Ethyl-1-octyn-3-ol
• 4-ethyloct-1-yn-3-ol
• (2-Ethyl-1-hydroxyhexyl)acetylene
• 4-Ethyl-3-hydroxy-1-octyne
• Ethyloctynol
• NSC 62119
• 1-Octyne-3-ol, 4-ethyl-
• EINECS 227-545-9
• CS-0077154
• Tox21_301468
• CAS-5877-42-9
• NSC-62119
• NSC62119
• Q27282598
• AKOS006229979
• InChI=1/C10H18O/c1-4-7-8-9(5-2)10(11)6-3/h3,9-11H,4-5,7-8H2,1-2H
• NS00022432
• UNII-L1LYK1CE9P
• NCGC00256162-01
• SY053582
• L1LYK1CE9P
• A869369
• DTXCID9024697
• 5877-42-9
• E0270
• FT-0694708
• MFCD00015262
• SCHEMBL179938
• CUUQUEAUUPYEKK-UHFFFAOYSA-N
• 4-Ethyl-1-octyn-3-0l
• DTXSID1044697

• MDL： MFCD00015262
• Inchi： 1S/C10H18O/c1-4-7-8-9(5-2)10(11)6-3/h3,9-11H,4-5,7-8H2,1-2H3
• InChI Key： CUUQUEAUUPYEKK-UHFFFAOYSA-N
• SMILES： OC(C#C)C(CC)CCCC

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.873 g/cm3 (20 ºC)
• Melting Point: 1.9°C (estimate)
• Boiling Point: 126°C/50mmHg(lit.)
• Flash Point: 76.0±8.2 ºC,
• Refractive Index: 1.4510 (589.3 nm 18 ºC)
• Solubility: Very slightly soluble (0.65 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.19690
• Solubility: Not determined

1-Octyn-3-ol, 4-ethyl- Security Information

• Hazardous Material transportation number：3267
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 1-Octyn-3-ol, 4-ethyl-

Chemical Profile of 1-Octyn-3-ol, 4-ethyl- (CAS No: 5877-42-9)

1-Octyn-3-ol, 4-ethyl-, with the chemical formula C₁₀H₁₆O, is a significant compound in the field of organic chemistry and pharmaceutical research. This alkyne derivative exhibits unique structural and functional properties that make it valuable in various synthetic applications. The presence of both an alkyne functional group and an ethyl substituent at the fourth carbon position imparts distinct reactivity and utility in chemical synthesis.

The compound is characterized by a linear hydrocarbon chain with a terminal alkyne (triple bond) at the third carbon and an ethyl group at the fourth carbon. This specific arrangement enhances its role as an intermediate in the synthesis of more complex molecules. In recent years, 1-Octyn-3-ol, 4-ethyl- has garnered attention due to its applications in pharmaceutical intermediates, polymer chemistry, and material science.

In pharmaceutical research, 1-Octyn-3-ol, 4-ethyl- serves as a crucial building block for the synthesis of bioactive molecules. Its alkyne functionality allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many therapeutic agents. For instance, recent studies have demonstrated its utility in synthesizing novel antiviral compounds where precise molecular architecture is essential for efficacy.

The compound's reactivity also makes it valuable in polymer chemistry. Alkynes can participate in polymerization reactions to create conjugated polymers with applications in organic electronics. Researchers have explored 1-Octyn-3-ol, 4-ethyl- as a monomer or cross-linking agent to develop materials with enhanced thermal stability and mechanical strength. These advancements are particularly relevant in the development of flexible electronics and high-performance coatings.

Moreover, 1-Octyn-3-ol, 4-ethyl- has been investigated for its potential role in material science. Its ability to form stable organometallic complexes has opened new avenues for catalytic applications. For example, palladium-catalyzed reactions involving this compound have been used to develop efficient catalysts for industrial processes. Such innovations underscore the compound's versatility beyond traditional pharmaceuticals.

Recent advancements in green chemistry have also highlighted the importance of 1-Octyn-3-ol, 4-ethyl. Researchers are exploring sustainable synthetic routes to produce this compound with minimal environmental impact. Techniques such as solvent-free reactions and biocatalysis are being optimized to enhance yield and reduce waste. These efforts align with global initiatives to promote sustainable chemical manufacturing.

The compound's role in drug discovery continues to evolve with emerging technologies. High-throughput screening methods combined with computational modeling have enabled rapid identification of potential drug candidates incorporating 1-Octyn-3-ol, 4-ethyl. Its structural features make it a candidate for modulating various biological pathways, including those involved in inflammation and neurodegeneration. Ongoing clinical trials are evaluating derivatives of this compound for their therapeutic potential.

In summary, 1-Octyn-3-ol, 4-ethyl (CAS No: 5877-42-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique chemical properties make it indispensable in pharmaceutical synthesis, polymer development, and material science. As research progresses, new applications and innovations leveraging this compound are expected to emerge, further solidifying its importance in modern chemistry.